Cas no 57210-34-1 (Basic Orange 33)

Basic Orange 33 structure
Basic Orange 33 structure
Product Name:Basic Orange 33
CAS No:57210-34-1
MF:C19H26ClN5O2
MW:391.895042896271
CID:374857
PubChem ID:92707
Update Time:2025-04-19

Basic Orange 33 Chemical and Physical Properties

Names and Identifiers

    • Basic Orange 33
    • [2-[ethyl[4-[(4-nitrophenyl)azo]phenyl]amino]ethyl]trimethylammonium chloride
    • CATIONIC ORANGE R
    • Cationic Orange RN
    • Einecs 260-623-0
    • Ethanaminium,2-(ethyl(4-((4-nitrophenyl)azo)phenyl)amino)-N,N,N-trimethyl-,chloride
    • Ethanaminium,2-(ethyl(4-(2-(4-nitrophenyl)diazenyl)phenyl)amino)-N,N,N-trimethyl-,chloride (1:1)
    • Ethanaminium,2-[ethyl[4-[(4-nitrophenyl)azo]phenyl]aminol-N,N,N-trimethyl-chloride]
    • Rifa Cationic Orange 3R.
    • (2-(Ethyl(4-((4-nitrophenyl)azo)phenyl)amino)ethyl)trimethylammonium chloride
    • Ethanaminium, 2-[ethyl[4-[(4-nitrophenyl)azo]phenyl]amino]-N,N,N-trimethyl-, chloride
    • 57210-34-1
    • NS00020945
    • Ethanaminium, 2-(ethyl(4-((4-nitrophenyl)azo)phenyl)amino)-N,N,N-trimethyl-, chloride
    • Ethanaminium, 2-(ethyl(4-(2-(4-nitrophenyl)diazenyl)phenyl)amino)-N,N,N-trimethyl-, chloride (1:1)
    • DTXSID50884695
    • NS00086371
    • Ethanaminium, 2-[ethyl[4-[2-(4-nitrophenyl)diazenyl]phenyl]amino]-N,N,N-trimethyl-, chloride (1:1)
    • DTXSID50275903
    • Inchi: 1S/C19H26N5O2.ClH/c1-5-22(14-15-24(2,3)4)18-10-6-16(7-11-18)20-21-17-8-12-19(13-9-17)23(25)26;/h6-13H,5,14-15H2,1-4H3;1H/q+1;/p-1/b21-20+;
    • InChI Key: CDXPPAZRPFJAIY-ANVLNOONSA-M
    • SMILES: [Cl-].[O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(CC)CC[N+](C)(C)C)=O

Computed Properties

  • Exact Mass: 391.17800
  • Monoisotopic Mass: 391.1775028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 456
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.8Ų

Experimental Properties

  • PSA: 73.78000
  • LogP: 2.06990
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